3-(methoxycarbonyl)-1H-indazole-7-carboxylic acid
Description
The compound “3-(methoxycarbonyl)-1H-indazole-7-carboxylic acid” is a complex organic molecule. It likely contains an indazole core, which is a type of nitrogen-containing heterocycle . The methoxycarbonyl group (-COOCH3) is a type of ester, and carboxylic acid (-COOH) is a common functional group in organic chemistry .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds often involve reactions such as Suzuki-Miyaura coupling or protodeboronation of pinacol boronic esters .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(methoxycarbonyl)-1H-indazole-7-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-nitrobenzaldehyde", "ethyl cyanoacetate", "hydrazine hydrate", "sodium hydroxide", "sodium methoxide", "sulfuric acid", "sodium nitrite", "sodium nitrate", "sodium bicarbonate", "sodium chloride", "water", "methanol", "ethyl acetate", "diethyl ether" ], "Reaction": [ "Step 1: Reduction of 2-nitrobenzaldehyde to 2-aminobenzaldehyde using hydrazine hydrate and sodium hydroxide", "Step 2: Cyclization of 2-aminobenzaldehyde with ethyl cyanoacetate in the presence of sodium methoxide to form 3-(2-nitrophenyl)-1H-indazole", "Step 3: Reduction of 3-(2-nitrophenyl)-1H-indazole to 3-(2-aminophenyl)-1H-indazole using sulfuric acid and sodium nitrite", "Step 4: Diazotization of 3-(2-aminophenyl)-1H-indazole with sodium nitrite and hydrochloric acid to form the diazonium salt", "Step 5: Coupling of the diazonium salt with sodium bicarbonate to form 3-(methoxycarbonyl)-1H-indazole-7-carboxylic acid", "Step 6: Purification of the product using recrystallization from a solvent mixture of methanol and ethyl acetate or by extraction with diethyl ether" ] } | |
CAS RN |
2091282-43-6 |
Molecular Formula |
C10H8N2O4 |
Molecular Weight |
220.2 |
Purity |
95 |
Origin of Product |
United States |
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